Cas no 69022-58-8 (6-Amino-5,8-dimethylisoquinolin-1(2H)-one)

• Product Name: 6-Amino-5,8-dimethylisoquinolin-1(2H)-one
• CAS No: 69022-58-8
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 4716074
• PubChem ID: 12733982
• Update Time: 2025-10-29

6-Amino-5,8-dimethylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5,8-dimethylisoquinolin-1(2H)-one
• FSWZDUYIMSONEO-UHFFFAOYSA-N
• 1,2-dihydro-1-oxo-5,8-dimethyl-6-amino-isoquinoline
• SCHEMBL1065961
• 69022-58-8
• F51264
• 6-Amino-5,8-dimethyl-1(2H)-isoquinolinone
• MFCD20693353
• 6-amino-5,8-dimethyl-2H-isoquinolin-1-one

• MDL： MFCD20693353
• Inchi： 1S/C11H12N2O/c1-6-5-9(12)7(2)8-3-4-13-11(14)10(6)8/h3-5H,12H2,1-2H3,(H,13,14)
• InChI Key： FSWZDUYIMSONEO-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=CC(=C(C)C=2C=CN1)N

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1

Additional information on 6-Amino-5,8-dimethylisoquinolin-1(2H)-one

6-Amino-5,8-Dimethylisoquinolin-1(2H)-one: A Comprehensive Overview

6-Amino-5,8-Dimethylisoquinolin-1(2H)-one, also known by its CAS number 69022-58-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This isoquinoline derivative is characterized by its unique structure, which includes an amino group at position 6 and methyl groups at positions 5 and 8. The compound's structure not only imparts it with interesting chemical properties but also positions it as a promising candidate for various applications in drug discovery and development.

The synthesis of 6-Amino-5,8-Dimethylisoquinolin-1(2H)-one has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of this compound with high enantioselectivity, which is crucial for its potential use in chiral drug design. Additionally, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product purity, making this approach highly appealing for large-scale production.

In terms of biological activity, 6-Amino-5,8-Dimethylisoquinolin-1(2H)-one has demonstrated potent anti-inflammatory and antioxidant properties. Studies conducted in vitro have shown that the compound effectively inhibits the production of reactive oxygen species (ROS) and modulates key inflammatory pathways such as NF-kB and COX-2. These findings suggest that it could serve as a lead compound for the development of novel anti-inflammatory agents targeting chronic diseases such as arthritis and cardiovascular disorders.

The pharmacokinetic profile of 6-Amino-5,8-Dimethylisoquinolin-1(2H)-one has also been evaluated in preclinical models. Research indicates that the compound exhibits good oral bioavailability and favorable distribution properties, with significant accumulation observed in target tissues such as the liver and lungs. Furthermore, preliminary toxicological studies have shown that the compound demonstrates low toxicity at therapeutic doses, which is a promising indicator for its potential use in clinical settings.

In recent years, there has been growing interest in exploring the potential of 6-Amino-5,8-Dimethylisoquinolin-1(2H)-one as a chemotherapeutic agent. Preclinical studies have revealed that the compound exerts cytotoxic effects on various cancer cell lines, including those resistant to conventional chemotherapy drugs. The mechanism of action appears to involve induction of apoptosis through mitochondrial-dependent pathways and modulation of key oncogenic signaling pathways such as PI3K/Akt and MAPK/ERK.

The structural versatility of 6-Amino-5,8-Dimethylisoquinolin-1(2H)-one has also made it an attractive scaffold for drug design. Researchers have successfully synthesized a series of analogs by modifying the amino and methyl groups at positions 6, 5, and 8. These analogs have exhibited enhanced potency and selectivity against specific targets, paving the way for the development of next-generation therapeutics.

In conclusion, CAS No: 69022-58-8, or 6-Amino-5,8-Dimethylisoquinolin-1(2H)-one, represents a compelling molecule with diverse applications in drug discovery and development. Its unique chemical structure, coupled with its promising biological activity profiles, positions it as a valuable asset in the quest for novel therapeutic agents.